Cas no 2227890-62-0 ((2R)-4-(4-fluoro-3-nitrophenyl)butan-2-ol)

• Product Name: (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-ol
• CAS No: 2227890-62-0
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 6428383
• PubChem ID: 165618235
• Update Time: 2025-06-29

(2R)-4-(4-fluoro-3-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-ol
• 2227890-62-0
• EN300-1821713

• Inchi： 1S/C10H12FNO3/c1-7(13)2-3-8-4-5-9(11)10(6-8)12(14)15/h4-7,13H,2-3H2,1H3/t7-/m1/s1
• InChI Key： UIBRRKIYKXVMCL-SSDOTTSWSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CC[C@@H](C)O

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-ol

Professional Introduction to (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-ol (CAS No. 2227890-62-0)

The compound (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-ol, identified by its CAS number 2227890-62-0, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its chiral center and aromatic substituents, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The unique structural features of this compound make it a valuable candidate for exploring novel therapeutic pathways and enhancing the efficacy of existing medications.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for enantiomerically pure compounds, which are essential for developing targeted therapies with minimal side effects. The stereochemistry of (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-ol plays a crucial role in determining its biological activity. The presence of a single stereocenter at the 2-position of the butan-2-ol moiety contributes to its complex interaction with biological targets, making it an attractive scaffold for medicinal chemists.

The aromatic ring system in this compound, specifically the 4-fluoro-3-nitrophenyl group, is known for its ability to modulate electronic properties and binding affinity. This feature has been exploited in various drug design strategies to improve pharmacokinetic profiles and target specificity. The fluorine atom, in particular, is a well-documented pharmacophore that enhances metabolic stability and binding interactions with enzymes and receptors.

Current research in the field of organic synthesis has focused on developing efficient methods for the preparation of complex molecules like (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-ol. Advanced catalytic techniques, including asymmetric hydrogenation and chiral auxiliary-assisted synthesis, have been employed to achieve high enantiomeric purity. These methods not only improve yield but also reduce the environmental impact of synthetic processes, aligning with the growing emphasis on sustainable chemistry.

The biological activity of (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-ol has been extensively studied in recent preclinical trials. Initial findings suggest that this compound exhibits promising properties as an intermediate in the synthesis of novel therapeutic agents. Its ability to interact with specific biological pathways makes it a potential candidate for treating a variety of diseases, including neurological disorders and inflammatory conditions. Further investigation into its mechanism of action is warranted to fully elucidate its therapeutic potential.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-ol. Molecular modeling techniques have been used to predict binding affinities and optimize structural features for better pharmacological outcomes. These computational tools have significantly reduced the time and cost associated with drug development, enabling researchers to focus on more complex synthetic challenges.

In conclusion, (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-ol (CAS No. 2227890-62-0) stands as a testament to the progress being made in modern chemical and pharmaceutical research. Its unique structural attributes and promising biological activities make it a cornerstone in the development of next-generation therapeutics. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs worldwide.